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Compound of Interest

Compound Name: 4-Benzyloxybenzonitrile

Cat. No.: B1332359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
Benzyloxybenzonitrile (CAS No. 52805-36-4), a key intermediate in various research and

development applications. Adherence to these guidelines is crucial for ensuring personnel

safety and minimizing environmental impact in a laboratory or manufacturing setting.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 4-Benzyloxybenzonitrile is

fundamental to its safe handling. These properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₄H₁₁NO [1]

Molecular Weight 209.25 g/mol [2][3]

Appearance
White to almost white powder

or crystal
[2]

Melting Point 94-96 °C [3]

Boiling Point 173-175 °C at 0.1 mm Hg [4]

Solubility

Almost transparent in hot

methanol. Limited information

available on solubility in other

common lab solvents.

Storage Temperature

Room temperature, sealed in a

dry, cool, and dark place is

recommended.

[2]

Hazard Identification and Classification
4-Benzyloxybenzonitrile is classified as a hazardous substance. It is crucial to understand its

potential health effects to implement appropriate safety measures. The GHS classification is

summarized below.
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Acute Hazard
Category 3 H402: Harmful to aquatic life

Note: While some safety data sheets may state this compound as "not classified," a more

cautious approach based on available data from multiple suppliers warrants the adoption of the

classifications listed above.[2][5]

Potential Health Effects:

Inhalation: Harmful if inhaled, causing respiratory tract irritation.[3]

Skin Contact: Harmful in contact with skin, causing skin irritation.[3]

Eye Contact: Causes serious eye irritation.[3]

Ingestion: Harmful if swallowed and may cause irritation of the digestive tract.[3]

Safe Handling and Storage
Proper handling and storage procedures are paramount to minimizing exposure risks.
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Precautionary Measure Details

Ventilation

Use only outdoors or in a well-ventilated area.[6]

A chemical fume hood is recommended for all

handling procedures.

Personal Protective Equipment (PPE)

Wear protective gloves, protective clothing, and

eye/face protection.[2] For details, see Section

4.

Hygiene Practices

Wash skin thoroughly after handling.[2] Do not

eat, drink, or smoke when using this product.

Remove contaminated clothing and wash it

before reuse.[2]

Storage Conditions
Store in a cool, dry, well-ventilated place. Keep

the container tightly closed.

Incompatible Materials
Strong oxidizing agents, strong acids, and

strong bases.[3]

Exposure Controls and Personal Protective
Equipment (PPE)
A robust PPE strategy is essential for handling 4-Benzyloxybenzonitrile.
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PPE Type Specification

Eye/Face Protection
Chemical safety goggles or a face shield where

splashing is possible.[3]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

[7]

Skin and Body Protection

Laboratory coat. For larger quantities or tasks

with a high risk of exposure, chemical-resistant

coveralls should be considered.[7]

Respiratory Protection

If dust is generated or ventilation is inadequate,

a NIOSH-approved respirator for dusts should

be worn.[3]

Experimental Protocol: General Procedure for
Handling Solid 4-Benzyloxybenzonitrile
This protocol provides a general methodology for the safe handling of 4-
Benzyloxybenzonitrile powder in a research laboratory setting.

1. Preparation and Precautionary Measures: 1.1. Before beginning work, ensure that the Safety

Data Sheet (SDS) for 4-Benzyloxybenzonitrile has been reviewed and understood. 1.2. Verify

that the work area, typically a chemical fume hood, is clean and uncluttered. 1.3. Confirm that

an appropriate fire extinguisher (dry chemical, carbon dioxide, or foam), eyewash station, and

safety shower are readily accessible. 1.4. Don the required Personal Protective Equipment

(PPE) as specified in Section 4 of this guide.

2. Weighing and Dispensing: 2.1. Conduct all weighing and dispensing operations within a

chemical fume hood to minimize inhalation exposure. 2.2. Use a spatula to carefully transfer

the desired amount of 4-Benzyloxybenzonitrile from the stock container to a tared weighing

vessel. 2.3. Avoid generating dust during transfer. If dust is observed, pause and allow it to

settle before proceeding. 2.4. Promptly and securely close the stock container after dispensing.

3. Dissolution and Reaction Setup: 3.1. Add the weighed 4-Benzyloxybenzonitrile to the

reaction vessel inside the fume hood. 3.2. Slowly add the desired solvent to the solid. 3.3. If
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heating is required, use a controlled heating mantle and ensure the setup is secure.

4. Post-Handling and Decontamination: 4.1. Clean any residual powder from the spatula and

weighing vessel with a solvent-moistened wipe and dispose of it as hazardous waste. 4.2.

Wipe down the work surface within the fume hood. 4.3. Remove PPE in the designated area,

avoiding cross-contamination. 4.4. Wash hands thoroughly with soap and water after

completing the work.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is critical.

Exposure Route First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[6] If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of soap and water for at

least 15 minutes. If skin irritation occurs, get

medical advice/attention.[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[6]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor if you feel unwell.

[5]

Firefighting and Accidental Release Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Benzoylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-Benzoylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-Benzoylbenzonitrile
https://wap.guidechem.com/encyclopedia/4-benzyloxybenzonitrile-dic24476.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect Procedure

Suitable Extinguishing Media
Use water spray, dry chemical, carbon dioxide,

or chemical foam.

Specific Hazards

During a fire, hazardous decomposition

products such as hydrogen cyanide, carbon

monoxide, and oxides of nitrogen may be

generated.[3]

Firefighter Protection
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release

Evacuate the area. Wear appropriate PPE.[6]

Avoid generating dust.[6] Sweep or vacuum up

the material and place it into a suitable, labeled

container for disposal. Prevent the chemical

from entering the environment.[6]

Toxicological and Ecotoxicological Information
Quantitative toxicological data such as LD50 or LC50 values for 4-Benzyloxybenzonitrile are

not readily available.[3] However, the GHS classification indicates that the substance is harmful

by all routes of exposure. For many benzonitrile compounds, toxicity is a significant concern,

and they can have effects on cellular respiration.[8]

The compound is classified as harmful to aquatic life (H402), and therefore, release into drains

or the environment must be avoided.[6]

Visualized Workflows
The following diagrams illustrate key logical workflows for handling 4-Benzyloxybenzonitrile
safely.
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Planning & Preparation

Handling

Waste & Disposal

Review SDS for 4-Benzyloxybenzonitrile

Perform Risk Assessment for Procedure

Select Appropriate PPE (Gloves, Goggles, Lab Coat)

Prepare Fume Hood and Emergency Equipment

Weigh and Handle Compound in Fume Hood

Minimize Dust Generation Keep Stock Container Tightly Closed Segregate Contaminated Waste

Label Waste Container Clearly

Dispose of as Hazardous Waste per Regulations
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action_node Exposure Event Occurs

Identify Exposure Type

Inhalation?

Yes

Skin Contact?

Yes

Eye Contact?

Yes

Ingestion?

Yes

Move to Fresh Air.
Seek Medical Attention.

Remove Contaminated Clothing.
Wash with Soap & Water for 15 min.

Rinse with Water for 15 min.
Remove Contact Lenses if Possible.

Seek Medical Attention.

Rinse Mouth.
Do NOT Induce Vomiting.

Seek Immediate Medical Attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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